molecular formula C13H10F3NO2 B8310941 [5-(4-Trifluoromethoxy-phenyl)-pyridin-3-yl]-methanol CAS No. 887973-97-9

[5-(4-Trifluoromethoxy-phenyl)-pyridin-3-yl]-methanol

Cat. No.: B8310941
CAS No.: 887973-97-9
M. Wt: 269.22 g/mol
InChI Key: QEGPRUSHNJXPID-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

[5-(4-Trifluoromethoxy-phenyl)-pyridin-3-yl]-methanol is a useful research compound. Its molecular formula is C13H10F3NO2 and its molecular weight is 269.22 g/mol. The purity is usually 95%.
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Properties

CAS No.

887973-97-9

Molecular Formula

C13H10F3NO2

Molecular Weight

269.22 g/mol

IUPAC Name

[5-[4-(trifluoromethoxy)phenyl]pyridin-3-yl]methanol

InChI

InChI=1S/C13H10F3NO2/c14-13(15,16)19-12-3-1-10(2-4-12)11-5-9(8-18)6-17-7-11/h1-7,18H,8H2

InChI Key

QEGPRUSHNJXPID-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1C2=CN=CC(=C2)CO)OC(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 535 mg (1.76 mmol) 5-(4-Trifluoromethoxy-phenyl)-nicotinic acid methyl ester in 16 ml Ethanol was treated at room temperature (r. t.) with 67 mg (1.76 mmol) of sodium borohydride. The mixture was stirred for 4 h. at r. t., then two days at 80° C. The mixture was poured on ice and extracted tree times with ethyl acetate. The combined organic phases were washed with water, dried (sodium sulphate) and evaporated. Chromatography on silica (eluent: ethyl acetate/methanol 5:1) gave 159 mg (33%) of [5-(4-Trifluoromethoxy-phenyl)-pyridin-3-yl]-methanol.
Name
5-(4-Trifluoromethoxy-phenyl)-nicotinic acid methyl ester
Quantity
535 mg
Type
reactant
Reaction Step One
Quantity
67 mg
Type
reactant
Reaction Step One
Quantity
16 mL
Type
solvent
Reaction Step One

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